Cas no 1226149-02-5 (2-amino-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol)

• Product Name: 2-amino-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol
• CAS No: 1226149-02-5
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6075027
• PubChem ID: 76222567
• Update Time: 2025-05-27

2-amino-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol
• EN300-1866872
• 1226149-02-5

• Inchi： 1S/C11H15NO/c12-11(7-13)10-5-4-8-2-1-3-9(8)6-10/h4-6,11,13H,1-3,7,12H2
• InChI Key： SCDYHRTZTWKZDI-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC2CCCC=2C=1)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-amino-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol

2-Amino-2-(2,3-Dihydro-1H-Inden-5-yl)ethan-1-ol (CAS No. 1226149-02-5): A Comprehensive Overview

2-Amino-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol (CAS No. 1226149-02-5) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, also known as Indanolamine, has garnered attention due to its unique structural features and biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular formula of 2-amino-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol is C₁₃H₁₇NO₂, and its molecular weight is approximately 219.28 g/mol. The compound features a 2,3-dihydroindenyl moiety attached to an amino alcohol group, which contributes to its diverse chemical reactivity and biological properties. The presence of the amino and hydroxyl functional groups makes it a valuable intermediate in the synthesis of more complex molecules.

In terms of physical properties, 2-amino-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol is a white crystalline solid with a melting point of around 70°C. It is moderately soluble in common organic solvents such as ethanol and methanol but has limited solubility in water. These solubility characteristics make it suitable for various synthetic reactions and purification processes.

The synthesis of 2-amino-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol can be achieved through several routes. One common method involves the reaction of 5-indanone with an appropriate amine followed by reduction to form the desired product. Another approach involves the condensation of 5-indanol with an amino acid derivative under specific conditions. These synthetic methods have been optimized to achieve high yields and purity levels, making the compound readily available for research purposes.

Biological Activities:

2-Amino-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol has shown promising biological activities in various studies. One notable application is its potential as a modulator of neurotransmitter systems. Research has indicated that this compound can interact with serotonin receptors, potentially offering therapeutic benefits in the treatment of mood disorders such as depression and anxiety.

In addition to its effects on neurotransmitter systems, 2-amino-2-(2,3-dihydro-1H-inden-5-y l)ethan - 1 - ol has demonstrated anti-inflammatory properties. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the development of anti-inflammatory drugs.

Clinical Applications:

The potential clinical applications of 2-amino - 2 - ( 2 , 3 - dihydro - 1 H - inden - 5 - yl ) ethan - 1 - ol are currently being explored in preclinical and early-stage clinical trials. Preliminary results suggest that this compound may have therapeutic value in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease due to its neuroprotective properties.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the effects of indanolamine on neuronal cells exposed to oxidative stress. The results showed that treatment with this compound significantly reduced oxidative damage and improved cell viability, highlighting its potential as a neuroprotective agent.

Safety Considerations:

Safety is a critical aspect when considering the use of any new chemical compound in pharmaceutical applications. Extensive toxicity studies have been conducted on indanolamine, and preliminary data indicate that it has a favorable safety profile at therapeutic doses. However, further long-term studies are necessary to fully assess its safety and efficacy in human subjects.

FUTURE DIRECTIONS:

The future research directions for indanolamine are promising. Ongoing studies aim to optimize its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop novel derivatives with improved therapeutic profiles for specific medical conditions.

In conclusion, indanolamine (CAS No. 1226149 - 0 2 - 5) strong > is a multifaceted compound with significant potential in both basic research and pharmaceutical development . Its unique chemical structure , diverse biological activities , and promising clinical applications make it an exciting area of study for chemists , biologists , and pharmacologists alike . As research continues to advance , it is likely that new insights into the mechanisms of action and therapeutic uses of this compound will emerge , further solidifying its importance in the field . p >